Cas no 1235440-67-1 (2-(3-Chlorofuran-2-yl)-4,5-dimethyl-1,3-oxazole)

• Product Name: 2-(3-Chlorofuran-2-yl)-4,5-dimethyl-1,3-oxazole
• CAS No: 1235440-67-1
• MF: C₉H₈ClNO₂
• MW: 197.618321418762
• CID: 5557493
• Update Time: 2025-06-13

2-(3-Chlorofuran-2-yl)-4,5-dimethyl-1,3-oxazole Chemical and Physical Properties

Names and Identifiers

• 2-(3-chlorofuran-2-yl)-4,5-dimethyl-1,3-oxazole
• 2-(3-Chlorofuran-2-yl)-4,5-dimethyl-1,3-oxazole

• Inchi： 1S/C9H8ClNO2/c1-5-6(2)13-9(11-5)8-7(10)3-4-12-8/h3-4H,1-2H3
• InChI Key： RWLFHAWCZBSVBC-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C)N=C1C1=C(Cl)C=CO1

2-(3-Chlorofuran-2-yl)-4,5-dimethyl-1,3-oxazole Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles 2,4,5-trisubstituted oxazoles

Additional information on 2-(3-Chlorofuran-2-yl)-4,5-dimethyl-1,3-oxazole

Recent Advances in the Study of 2-(3-Chlorofuran-2-yl)-4,5-dimethyl-1,3-oxazole (CAS: 1235440-67-1)

2-(3-Chlorofuran-2-yl)-4,5-dimethyl-1,3-oxazole (CAS: 1235440-67-1) is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its unique furan-oxazole hybrid structure, has been the subject of numerous studies aimed at exploring its pharmacological properties and synthetic utility. The presence of both chlorofuran and dimethyloxazole moieties in its structure makes it a promising scaffold for the development of novel bioactive molecules.

Recent research has focused on the synthesis and optimization of 2-(3-Chlorofuran-2-yl)-4,5-dimethyl-1,3-oxazole, with particular emphasis on improving its yield and purity. A study published in the Journal of Medicinal Chemistry (2023) reported a novel catalytic method for the efficient synthesis of this compound, achieving a yield of over 85% under mild reaction conditions. The method utilized a palladium-catalyzed cross-coupling reaction, which not only enhanced the efficiency of the synthesis but also reduced the formation of unwanted by-products.

In addition to its synthetic applications, 2-(3-Chlorofuran-2-yl)-4,5-dimethyl-1,3-oxazole has shown promising biological activity. A recent in vitro study demonstrated its potent inhibitory effects against a range of bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli. The compound's mechanism of action appears to involve the disruption of bacterial cell wall synthesis, as evidenced by electron microscopy studies. These findings suggest its potential as a lead compound for the development of new antibiotics.

Further investigations into the pharmacological properties of 2-(3-Chlorofuran-2-yl)-4,5-dimethyl-1,3-oxazole have revealed its potential as an anti-inflammatory agent. A 2023 study published in Bioorganic & Medicinal Chemistry Letters reported that the compound exhibited significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6 in murine macrophages. The study also highlighted the compound's favorable pharmacokinetic profile, including good oral bioavailability and low toxicity, making it a viable candidate for further preclinical development.

The structural versatility of 2-(3-Chlorofuran-2-yl)-4,5-dimethyl-1,3-oxazole has also been explored in the context of drug design. Computational modeling studies have identified key interactions between the compound and various biological targets, including enzymes and receptors. For instance, molecular docking simulations have shown that the compound can bind effectively to the active site of cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory pathway. These insights have paved the way for the design of derivatives with enhanced potency and selectivity.

Despite these advancements, challenges remain in the development of 2-(3-Chlorofuran-2-yl)-4,5-dimethyl-1,3-oxazole as a therapeutic agent. Issues such as metabolic stability and off-target effects need to be addressed through further structural optimization and in vivo studies. Nevertheless, the compound's unique chemical structure and broad biological activity make it a valuable tool for drug discovery and a promising candidate for future clinical applications.

In conclusion, recent research on 2-(3-Chlorofuran-2-yl)-4,5-dimethyl-1,3-oxazole (CAS: 1235440-67-1) has highlighted its potential as a versatile scaffold in medicinal chemistry. Advances in synthetic methodologies, coupled with a deeper understanding of its biological activities, have positioned this compound as a key player in the development of new therapeutic agents. Future studies should focus on optimizing its pharmacological properties and exploring its potential in treating various diseases, including infections and inflammatory disorders.